Cas no 55887-94-0 (3-Ketone,Me ester-Morolic acid)

• Product Name: 3-Ketone,Me ester-Morolic acid
• CAS No: 55887-94-0
• MF: C₃₁H₄₈O₃
• MW: 468.711030006409
• CID: 2034922
• PubChem ID: 21594122
• Update Time: 2025-04-21

3-Ketone,Me ester-Morolic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ketone,Me ester-Morolic acid
• 3-Oxoolean-18-en-28-oic acid methyl ester
• BDBM50158368
• 55887-94-0
• CHEMBL3787288

• Inchi： 1S/C31H48O3/c1-26(2)15-17-31(25(33)34-8)18-16-29(6)20(21(31)19-26)9-10-23-28(5)13-12-24(32)27(3,4)22(28)11-14-30(23,29)7/h19-20,22-23H,9-18H2,1-8H3/t20-,22+,23-,28+,29-,30-,31+/m1/s1
• InChI Key： RGKMKULXFZOUPF-XRGYSQAUSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)OC)CCC(C)(C)C=C4[C@H]3CC[C@@H]12

Computed Properties

• Exact Mass: 468.36034539Da
• Monoisotopic Mass: 468.36034539Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids